Cas no 2680726-17-2 (benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate)

Benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate is a specialized organic compound featuring a bromopyridine core with a carbamate-protected amine functionality. The 5-bromopyridin-3-yl moiety provides a versatile handle for further functionalization via cross-coupling reactions, while the dimethoxyethyl group enhances solubility and stability. The benzyl carbamate (Cbz) protecting group ensures selective deprotection under mild conditions, making it valuable in multi-step synthetic routes. This compound is particularly useful in pharmaceutical and agrochemical research, where precise control over reactivity is required. Its well-defined structure and functional group compatibility make it a reliable intermediate for constructing complex heterocyclic systems.
benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate structure
2680726-17-2 structure
Product Name:benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate
CAS No:2680726-17-2
MF:C17H19BrN2O4
MW:395.247763872147
CID:5622394
PubChem ID:165935399
Update Time:2025-08-03

benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 2680726-17-2
    • EN300-28302960
    • benzyl N-[2-(5-bromopyridin-3-yl)-2,2-dimethoxyethyl]carbamate
    • benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate
    • Inchi: 1S/C17H19BrN2O4/c1-22-17(23-2,14-8-15(18)10-19-9-14)12-20-16(21)24-11-13-6-4-3-5-7-13/h3-10H,11-12H2,1-2H3,(H,20,21)
    • InChI Key: KZSRQMSCRIXFKU-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1)C(CNC(=O)OCC1C=CC=CC=1)(OC)OC

Computed Properties

  • Exact Mass: 394.05282g/mol
  • Monoisotopic Mass: 394.05282g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 69.7Ų

benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28302960-1g
benzyl N-[2-(5-bromopyridin-3-yl)-2,2-dimethoxyethyl]carbamate
2680726-17-2
1g
$1515.0 2023-09-07
Enamine
EN300-28302960-5g
benzyl N-[2-(5-bromopyridin-3-yl)-2,2-dimethoxyethyl]carbamate
2680726-17-2
5g
$4391.0 2023-09-07
Enamine
EN300-28302960-10g
benzyl N-[2-(5-bromopyridin-3-yl)-2,2-dimethoxyethyl]carbamate
2680726-17-2
10g
$6512.0 2023-09-07
Enamine
EN300-28302960-0.05g
benzyl N-[2-(5-bromopyridin-3-yl)-2,2-dimethoxyethyl]carbamate
2680726-17-2 95.0%
0.05g
$1272.0 2025-03-19
Enamine
EN300-28302960-0.1g
benzyl N-[2-(5-bromopyridin-3-yl)-2,2-dimethoxyethyl]carbamate
2680726-17-2 95.0%
0.1g
$1332.0 2025-03-19
Enamine
EN300-28302960-0.25g
benzyl N-[2-(5-bromopyridin-3-yl)-2,2-dimethoxyethyl]carbamate
2680726-17-2 95.0%
0.25g
$1393.0 2025-03-19
Enamine
EN300-28302960-0.5g
benzyl N-[2-(5-bromopyridin-3-yl)-2,2-dimethoxyethyl]carbamate
2680726-17-2 95.0%
0.5g
$1453.0 2025-03-19
Enamine
EN300-28302960-1.0g
benzyl N-[2-(5-bromopyridin-3-yl)-2,2-dimethoxyethyl]carbamate
2680726-17-2 95.0%
1.0g
$1515.0 2025-03-19
Enamine
EN300-28302960-2.5g
benzyl N-[2-(5-bromopyridin-3-yl)-2,2-dimethoxyethyl]carbamate
2680726-17-2 95.0%
2.5g
$2969.0 2025-03-19
Enamine
EN300-28302960-5.0g
benzyl N-[2-(5-bromopyridin-3-yl)-2,2-dimethoxyethyl]carbamate
2680726-17-2 95.0%
5.0g
$4391.0 2025-03-19

Additional information on benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate

Introduction to Benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate (CAS No. 2680726-17-2)

Benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate, with the chemical formula corresponding to its CAS number 2680726-17-2, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly the presence of a benzyl group, a brominated pyridine ring, and a dimethoxyethyl carbamate moiety, contribute to its unique chemical and biological properties.

The benzyl group in Benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate is a common pharmacophore in drug design due to its ability to enhance the solubility and bioavailability of active pharmaceutical ingredients (APIs). The brominated pyridine ring is another critical feature that influences the compound's interactions with biological targets. Pyridine derivatives are well-known for their role in various pharmacological applications, including antiviral, antibacterial, and anticancer agents. The dimethoxyethyl carbamate moiety adds another layer of complexity to the molecule, potentially influencing its metabolic stability and pharmacokinetic profile.

Recent advancements in chemical biology have highlighted the importance of understanding the structure-activity relationships (SAR) of such compounds. The study of Benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate has revealed insights into how modifications at specific positions can modulate its biological activity. For instance, the bromine atom on the pyridine ring has been shown to be crucial for binding to certain enzymes and receptors. This has led to the development of novel derivatives with enhanced potency and selectivity.

In the context of drug discovery, Benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate serves as a valuable scaffold for designing new therapeutic agents. Its unique structural features make it a versatile building block for synthesizing complex molecules with tailored biological properties. Researchers have leveraged this compound to develop inhibitors targeting various disease-causing pathways. For example, studies have demonstrated its potential in inhibiting kinases and other enzymes involved in cancer progression.

The synthesis of Benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to construct the desired molecular framework efficiently. These synthetic methodologies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of precision in pharmaceutical manufacturing.

Evaluation of the pharmacological properties of Benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate has revealed intriguing findings regarding its mechanism of action. Preclinical studies have indicated that this compound interacts with specific biological targets in a manner that suggests therapeutic potential. For instance, it has been observed to modulate signaling pathways associated with inflammation and cell proliferation. These findings have opened up new avenues for further investigation into its potential as a lead compound for drug development.

The role of computational chemistry in understanding the behavior of such compounds cannot be overstated. Molecular modeling techniques have been used extensively to predict how Benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and other critical parameters that influence drug efficacy. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and prioritize promising candidates for further development.

The future prospects for Benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate are bright, given its versatile structural features and potential therapeutic applications. Ongoing research aims to explore new derivatives with improved pharmacological profiles through rational drug design principles. Additionally, efforts are underway to optimize synthetic routes for large-scale production, ensuring cost-effective manufacturing processes that meet regulatory standards.

In conclusion, Benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate (CAS No. 2680726-17-2) represents a significant advancement in pharmaceutical research. Its unique structural composition and promising biological activities make it a compelling candidate for further exploration in drug discovery programs. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies for various diseases.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.